Cas no 842971-84-0 (1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 842971-84-0
• MF: C₁₃H₁₄FNO₃
• MW: 251.253567218781
• MDL: MFCD07186388
• CID: 1068001
• PubChem ID: 3159590
• Update Time: 2025-06-08

1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Fluoro-phenyl)-ethyl]-5-oxo-pyrrolidine-3-carboxylic acid
• SMR000524680
• VS-00601
• CS-0242603
• MFCD07186388
• 842971-84-0
• MLS001209123
• CHEMBL1426373
• HMS2845B03
• AKOS000113706
• 1-(4-Fluorophenethyl)-5-oxopyrrolidine-3-carboxylic acid
• Z285224280
• AKOS016050785
• EN300-252675
• SR-01000325136-1
• SR-01000325136
• 1-[2-(4-fluorophenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid
• ALBB-009445
• 3-pyrrolidinecarboxylic acid, 1-[2-(4-fluorophenyl)ethyl]-5-oxo-
• BBL000374
• STK288497
• 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD07186388
• Inchi： 1S/C13H14FNO3/c14-11-3-1-9(2-4-11)5-6-15-8-10(13(17)18)7-12(15)16/h1-4,10H,5-8H2,(H,17,18)
• InChI Key： JEJKVDIMYSYXMU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCN1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 251.09577147g/mol
• Monoisotopic Mass: 251.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 475.8±45.0 °C at 760 mmHg
• Flash Point: 241.6±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid

Introduction to 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 842971-84-0)

1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 842971-84-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of a fluorophenyl moiety and an oxopyrrolidine core suggests a unique combination of electronic and steric properties that may contribute to its pharmacological profile.

The structure of 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid incorporates several key functional groups that are often exploited in drug design. The fluorine atom in the phenyl ring can influence the metabolic stability, binding affinity, and overall pharmacokinetic properties of the molecule. Additionally, the oxopyrrolidine scaffold is known for its versatility in medicinal chemistry, often serving as a privileged structure in the development of bioactive compounds. This combination makes 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel small molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The fluorophenyl group, in particular, has been extensively studied for its ability to enhance receptor binding and improve drug bioavailability. Preclinical studies have demonstrated that fluorinated aromatic compounds can exhibit improved metabolic stability and reduced susceptibility to degradation by enzymatic processes. This characteristic is highly desirable in pharmaceutical applications where prolonged half-life and sustained activity are critical.

The oxopyrrolidine core of 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid is another important feature that contributes to its potential therapeutic utility. Oxopyrrolidine derivatives have been reported to possess a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The five-membered heterocycle provides a rigid framework that can interact favorably with biological targets, while the oxo group introduces polarity and hydrogen bonding capabilities. These properties make oxopyrrolidine scaffolds valuable in the design of molecules with enhanced binding affinity and selectivity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, leveraging computational methods and high-throughput screening to identify promising candidates. The compound 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 842971-84-0) fits well within this paradigm, as its unique structural features offer a rationale for further exploration. By integrating knowledge from computational modeling with experimental validation, researchers aim to uncover novel pharmacological activities and optimize lead compounds for clinical development.

One area where this compound shows particular promise is in the treatment of neurological disorders. The interaction between fluorinated aromatic compounds and central nervous system (CNS) receptors has been extensively studied, with several successful drugs on the market that incorporate fluorine atoms for improved efficacy. The fluorophenyl group in 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid may facilitate penetration across the blood-brain barrier and enhance binding to neurotransmitter receptors. Additionally, the oxopyrrolidine moiety could interact with intracellular signaling pathways involved in neuroprotection and inflammation.

In oncology research, heterocyclic compounds like oxopyrrolidines have been identified as key players in modulating cancer cell proliferation and survival. Preclinical studies have suggested that certain oxopyrrolidine derivatives can inhibit kinases and other enzymes involved in tumor growth and metastasis. The structural features of 1-2-(4-Fluorophenyl)ethyl-5-oxopyrrolidine-3-carboxylic Acid, including its rigid scaffold and polar functional groups, make it a candidate for further investigation as an antitumor agent. By targeting specific molecular pathways, this compound may offer a new approach to cancer therapy.

The development of novel anti-inflammatory agents is another therapeutic area where 1-(2-(4-fluorophenyl)ethyl)-5-oxy-pyrrolidinone -3 carboxylic acid CAS NO: 842971 -84 -0 shows potential promise . Oxopyrrolidine derivatives have demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes such as COX and LOX . The presence of both fluorine atom on phenyl ring enhance bioavailability while oxo-pyrrolidone core interacts selectively with inflammatory targets .

The synthesis of this compound involves multi-step organic reactions , requiring precise control over reaction conditions to ensure high yield purity . Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions , nucleophilic substitution ,and cyclization reactions are employed . Researchers optimize synthetic routes not only for efficiency but also for scalability , ensuring that sufficient quantities can be produced for preclinical testing .

Once synthesized , rigorous analytical characterization is essential to confirm structural integrity . Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), infrared spectroscopy (IR), ultraviolet-visible spectroscopy (UV/Vis), X-ray crystallography ,and chromatographic methods are employed . These analyses provide detailed information about molecular structure , purity ,and potential impurities . Only after thorough characterization can researchers proceed with biological evaluation .

In vitro studies form cornerstone initial evaluation process . Compounds tested against array cell lines representing various disease models including cancer , inflammation ,neurodegeneration etc . Assays measure cytotoxicity , enzyme inhibition , receptor binding affinity ,and other relevant parameters . Promising hits undergo further optimization guided by structure activity relationship (SAR) analysis .

In vivo studies provide critical insights into pharmacokinetics ,pharmacodynamics ,and toxicity profiles once promising candidates emerge from preclinical phase . Animal models such as mice rats non-human primates used test absorption distribution metabolism excretion (ADME),toxicity efficacy systematically before human trials warranted . These studies help refine dosage regimens identify potential side effects ensure safety before advancing toward clinical testing human volunteers.

The journey from discovery synthesis through preclinical testing represents significant scientific effort translating basic research into viable therapeutic options patients need most urgently . Each step requires expertise collaboration cross-disciplinary teams chemists biologists pharmacologists clinicians working together push boundaries possible today's medicine meet tomorrow's challenges effectively efficiently.